Cas no 138836-32-5 (3,5-Heptadien-2-one,5,6-dimethyl-, (E)- (9CI))

• Product Name: 3,5-Heptadien-2-one,5,6-dimethyl-, (E)- (9CI)
• CAS No: 138836-32-5
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 102172
• PubChem ID: 15126216
• Update Time: 2025-04-18

3,5-Heptadien-2-one,5,6-dimethyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptadien-2-one,5,6-dimethyl-, (E)- (9CI)
• 3,5-Heptadien-2-one, 5,6-dimethyl-, (E)- (9CI)
• 138836-32-5
• (3E)-5,6-Dimethylhepta-3,5-dien-2-one

• Inchi： 1S/C9H14O/c1-7(2)8(3)5-6-9(4)10/h5-6H,1-4H3/b6-5+
• InChI Key： HMQCXPCJOASTMK-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07